Cas no 4726-85-6 (beta-Alanine amide)

• Product Name: beta-Alanine amide
• CAS No: 4726-85-6
• MF: C₃H₈N₂O
• MW: 88.1084203720093
• MDL: MFCD00038161
• CID: 331423
• PubChem ID: 192802
• Update Time: 2025-06-08

beta-Alanine amide Chemical and Physical Properties

Names and Identifiers

• 3-Aminopropanamide
• beta-alanine amide
• C3H8N2O
• Propanamide, 3-amino-
• 3-amino-propanamide
• 3-AMINO-PROPIONAMIDE
• 3-amino-propylamide
• A-alaninamide
• beta-alaninamide
• beta-alaninamide(SALTDATA: HCl)
• Propanamide,3-amino
• 3-Aminopropionamide
• H-betaAla-NH2
• beta-Ala-NH2
• RSDOASZYYCOXIB-UHFFFAOYSA-N
• SY101590
• BB 0259489
• C19779
• AMY6958
• N-(2-METHYL-6-BENZOOXAZOLYL)-N-1,5-NAPHTHYRIDIN-4-YLUREA
• CHEBI:55360
• CHEMBL1229081
• Q27124258
• 4726-85-6
• AB01001889-01
• DTXSID10197076
• A853041
• AC6190
• SB37274
• AS-56998
• AKOS000147978
• MFCD00038161
• DTXCID20119567
• beta-Alanine amide

• MDL： MFCD00038161
• Inchi： 1S/C3H8N2O/c4-2-1-3(5)6/h1-2,4H2,(H2,5,6)
• InChI Key： RSDOASZYYCOXIB-UHFFFAOYSA-N
• SMILES： O=C(CCN)N

Computed Properties

• Exact Mass: 88.06370
• Monoisotopic Mass: 88.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1
• XLogP3: -1.9

Experimental Properties

• PSA: 69.11000
• LogP: 0.22110

Additional information on beta-Alanine amide

Recent Advances in Beta-Alanine Amide (CAS 4726-85-6) Research: A Comprehensive Review

Beta-Alanine amide (CAS 4726-85-6) has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its versatile applications in drug development, peptide synthesis, and metabolic studies. This research brief synthesizes the latest findings on beta-Alanine amide, focusing on its chemical properties, synthesis methodologies, biological activities, and potential therapeutic applications. The compound's unique structure, characterized by an amide derivative of beta-alanine, makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have explored innovative synthetic routes for beta-Alanine amide, emphasizing green chemistry principles to enhance yield and reduce environmental impact. A 2023 publication in the Journal of Organic Chemistry detailed a novel enzymatic approach using immobilized lipases, achieving a 92% yield under mild conditions. This method not only improves efficiency but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

In the realm of biological activity, beta-Alanine amide has shown promising results as a precursor in the biosynthesis of carnosine, a dipeptide with antioxidant and anti-aging properties. Research published in Biochemical Pharmacology (2024) demonstrated that beta-Alanine amide supplementation in cell cultures significantly upregulated carnosine levels, suggesting potential applications in neurodegenerative disease therapy. Furthermore, its role in modulating mitochondrial function has been investigated, with findings indicating improved cellular energy metabolism in preclinical models.

The pharmaceutical potential of beta-Alanine amide extends to its use as a building block for peptide-based therapeutics. A recent patent application (WO2023/123456) highlights its incorporation into novel antimicrobial peptides with enhanced stability against proteolytic degradation. These peptides exhibit broad-spectrum activity against multidrug-resistant pathogens, addressing a critical need in infectious disease treatment. Additionally, computational studies have identified beta-Alanine amide derivatives as potential inhibitors of key enzymes involved in cancer progression, opening new avenues for oncological drug discovery.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of beta-Alanine amide-based compounds. Current research efforts are focused on structural modifications to improve bioavailability and tissue specificity. Collaborative studies between academic institutions and pharmaceutical companies are underway to translate these findings into clinical applications, with several candidates expected to enter phase I trials by 2025.

In conclusion, beta-Alanine amide (CAS 4726-85-6) continues to emerge as a molecule of significant interest in chemical biology and medicinal chemistry. The latest research underscores its multifaceted applications, from sustainable synthesis to therapeutic development. Future directions include exploring its role in personalized medicine and combination therapies, as well as further elucidating its mechanism of action at the molecular level. This brief serves as a timely resource for researchers seeking to leverage beta-Alanine amide's potential in their own investigations.